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Compound of Interest

Compound Name: Etravirine D4

Cat. No.: B1139326 Get Quote

This technical guide provides an in-depth overview of Etravirine D4, a deuterated analog of

the non-nucleoside reverse transcriptase inhibitor (NNRTI) Etravirine. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its molecular properties, its application as an internal standard in quantitative

analysis, and the mechanism of action of its parent compound.

Core Properties of Etravirine D4
Etravirine D4 is a stable isotope-labeled version of Etravirine, which is used in the treatment of

HIV-1 infection. The incorporation of four deuterium atoms provides a distinct mass difference,

making it an ideal internal standard for mass spectrometry-based quantification of Etravirine in

biological matrices.

Property Value References

Chemical Formula C₂₀H₁₁D₄BrN₆O [1][2][3][4][5]

Molecular Weight 439.30 g/mol

CAS Number 1142095-93-9

Synonyms TMC-125 D4

Mechanism of Action of Etravirine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1139326?utm_src=pdf-interest
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://www.benchchem.com/product/b1139326?utm_src=pdf-body
https://en.wikipedia.org/wiki/Etravirine
https://synapse.patsnap.com/article/what-is-the-mechanism-of-etravirine
https://pubmed.ncbi.nlm.nih.gov/26742721/
https://pubmed.ncbi.nlm.nih.gov/20116621/
https://www.pediatriconcall.com/drugs/etravirine/146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Etravirine is a second-generation NNRTI that targets the reverse transcriptase enzyme of HIV-

1. Unlike first-generation NNRTIs, Etravirine exhibits a high genetic barrier to resistance. This is

attributed to its molecular flexibility, which allows it to bind to the hydrophobic pocket of the

reverse transcriptase enzyme in multiple conformations. This adaptability enables Etravirine to

maintain its inhibitory activity even when mutations are present that would typically confer

resistance to other NNRTIs. The binding of Etravirine to the reverse transcriptase enzyme is

non-competitive, inducing a conformational change that disrupts the enzyme's catalytic site and

blocks the conversion of viral RNA into DNA, thus halting the viral replication process.
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Figure 1: Mechanism of Etravirine in inhibiting HIV-1 reverse transcription.

Experimental Protocol: Quantification of Etravirine
using Etravirine D4 by LC-MS/MS
The following protocol is a representative method for the quantification of Etravirine in human

plasma using Etravirine D4 as an internal standard (IS) with Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). This method is based on established principles for the

bioanalysis of antiretroviral drugs.

Materials and Reagents
Etravirine reference standard
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Etravirine D4 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ammonium acetate

Human plasma (drug-free)

Deionized water

Preparation of Stock and Working Solutions
Stock Solutions (1 mg/mL): Prepare individual stock solutions of Etravirine and Etravirine
D4 by dissolving the accurately weighed compounds in methanol.

Working Standard Solutions: Prepare a series of Etravirine working standard solutions by

serially diluting the stock solution with a 50:50 methanol/water mixture to achieve

concentrations for the calibration curve.

Internal Standard Working Solution: Prepare a working solution of Etravirine D4 by diluting

its stock solution with methanol to a final concentration (e.g., 50 ng/mL).

Sample Preparation
To 100 µL of plasma sample (calibration standard, quality control, or unknown), add 25 µL of

the Etravirine D4 internal standard working solution.

Vortex briefly to mix.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes.
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Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions
LC Column: A C18 reverse-phase column (e.g., 100 x 2.1 mm, 3.5 µm) is suitable.

Mobile Phase: A gradient elution using a mixture of (A) 2 mM ammonium acetate in water

with 0.1% formic acid and (B) 0.1% formic acid in methanol.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

MRM Transitions: Monitor the specific precursor to product ion transitions for Etravirine and

Etravirine D4. For example, for Etravirine, a potential transition is m/z 435.9 → 163.6. The

transition for Etravirine D4 would be approximately m/z 439.9 → 167.6 (subject to

optimization).

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Etravirine to Etravirine D4
against the nominal concentration of the calibration standards. The concentration of Etravirine

in the unknown samples is then determined from this curve.
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Figure 2: Experimental workflow for Etravirine quantification using Etravirine D4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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